Cas no 899960-97-5 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide
• CAS No: 899960-97-5
• MF: C₂₃H₂₁N₃OS
• MW: 387.49734377861
• CID: 5490577
• Update Time: 2025-06-03

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-benzimidazol-2-yl)phenyl]-4-phenylsulfanylbutanamide
• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide

• Inchi： 1S/C23H21N3OS/c27-22(15-8-16-28-17-9-2-1-3-10-17)24-19-12-5-4-11-18(19)23-25-20-13-6-7-14-21(20)26-23/h1-7,9-14H,8,15-16H2,(H,24,27)(H,25,26)
• InChI Key： NALQNDNRNORFDF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1NC2=CC=CC=C2N=1)(=O)CCCSC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide

Introduction to N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide (CAS No. 899960-97-5)

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide, identified by its CAS number 899960-97-5, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide consists of a benzodiazole moiety linked to a phenyl ring through an amide bond, further substituted with a phenylsulfanyl group at the butanamide position. This specific arrangement of functional groups contributes to its distinct chemical and biological characteristics, which have been the focus of numerous investigations.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those incorporating benzodiazole derivatives, due to their potential therapeutic applications. Benzodiazole-based molecules are known for their ability to interact with various biological targets, including receptors and enzymes involved in neurotransmitter systems. The presence of the phenylsulfanyl group in N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide enhances its binding affinity and selectivity, making it a valuable candidate for further pharmacological exploration.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug efficacy and reduce side effects. The synthesis and characterization of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide have provided valuable insights into the design of novel compounds with enhanced pharmacological profiles. Studies have shown that this compound exhibits potential as an intermediate in the development of new therapeutic agents targeting neurological and psychiatric disorders.

The benzodiazole core in N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide is particularly noteworthy due to its role in modulating GABAergic transmission, which is crucial for anxiety reduction and sedation. The phenylsulfanyl group further contributes to the compound's pharmacological activity by influencing its interactions with specific binding sites. This combination of structural features makes it an attractive candidate for further investigation in the context of developing new treatments for conditions such as anxiety disorders, epilepsy, and sleep disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide with biological targets more accurately. These studies have provided valuable insights into the compound's mechanism of action and have helped identify potential modifications that could enhance its therapeutic efficacy. The integration of experimental data with computational approaches has been instrumental in guiding the optimization process for this compound.

The synthesis of N-2-(1H-1,3-benzodiazol-2-yl)phenyl-4-(phenylsulfanyl)butanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to construct the desired molecular framework. The successful synthesis of this compound has laid the foundation for further exploratory studies aimed at developing derivatives with improved pharmacological properties.

In conclusion, N-2-(1H-1,3-benzodiazol-2-y]phenyl)-4(phenyisulfanylbutanamide (CAS No. 89996097S is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely that additional derivatives will be developed with enhanced therapeutic benefits. The ongoing studies into the pharmacology and synthesis of this compound highlight its importance as a tool in the quest for novel therapeutic agents.